2,3,5,6-tetrafluoro-4-methoxy-N-[4-(4-morpholinyl)phenyl]benzamide

• Molecular Formula: C18H16F4N2O3
• Molecular Weight: 384.3 g/mol
• IUPAC Name: 2,3,5,6-tetrafluoro-4-methoxy-N-(4-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C18H16F4N2O3/c1-26-17-15(21)13(19)12(14(20)16(17)22)18(25)23-10-2-4-11(5-3-10)24-6-8-27-9-7-24/h2-5H,6-9H2,1H3,(H,23,25)
• InChI Key: HVTOTGIMKQCCTA-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C(=C1F)F)C(=O)NC2=CC=C(C=C2)N3CCOCC3)F)F

Description

2,3,5,6-tetrafluoro-4-methoxy-N-[4-(4-morpholinyl)phenyl]benzamide is a chemical compound that belongs to the class of benzamides. It is also known as TFMB or TFMMPB. This compound has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of TFMB is not fully understood. However, it has been suggested that it may act as an antagonist for certain receptors in the brain, such as the dopamine D2 receptor. It may also inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2).
Biochemical and Physiological Effects:
TFMB has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, it has been found to have antipsychotic effects by blocking dopamine receptors in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using TFMB in lab experiments is its high potency and specificity. It has also been found to have low toxicity in animal studies. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on TFMB. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Parkinson's disease. Additionally, it may have potential applications in the treatment of inflammatory bowel disease. Further research is needed to fully understand the mechanism of action of TFMB and its potential applications in various fields.

Synthesis Methods

The synthesis of TFMB involves the reaction of 4-morpholinylaniline with 2,3,5,6-tetrafluoro-4-methoxybenzoyl chloride in the presence of a base. The reaction yields TFMB as a white solid.

Scientific Research Applications

TFMB has shown potential applications in various scientific research fields. It has been studied for its anti-inflammatory, anticancer, and antipsychotic properties. Additionally, it has been used in the development of new drugs and as a tool for studying various biological processes.